Cas no 1261745-16-7 (5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261745-16-7
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4999814
• Update Time: 2025-06-25

5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O/c15-11-5-9(6-12(7-11)21-13(16)17)8-1-3-10(4-2-8)14(18,19)20/h1-7,13H
• InChI Key： AMNSBUGCOJXWTP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(C(F)(F)F)=CC=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS: 1261745-16-7)

The compound 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS: 1261745-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated biphenyl structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinase pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl exhibits high affinity for JAK3 kinases, making it a potential candidate for treating autoimmune diseases such as rheumatoid arthritis. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase domain, providing valuable insights for further structural optimization.

In addition to its therapeutic potential, recent advancements in the synthetic chemistry of this compound have been reported. A team of researchers from the University of Cambridge developed a more efficient and scalable synthetic route for 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl, reducing the number of steps from seven to four and improving overall yield by 30%. This breakthrough, published in Organic Process Research & Development, is expected to facilitate large-scale production and further preclinical testing.

Pharmacokinetic studies have also been a focal point of recent investigations. A 2024 preclinical trial conducted by a leading pharmaceutical company evaluated the compound's bioavailability, metabolic stability, and tissue distribution in rodent models. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, positioning it as a viable candidate for further clinical development. However, challenges remain in addressing its moderate solubility and potential drug-drug interactions, which are currently under investigation.

Looking ahead, researchers are exploring the potential of 5-(Difluoromethoxy)-3-fluoro-4'-(trifluoromethyl)biphenyl in combination therapies and its application in other disease areas, such as oncology. Preliminary data from in vitro studies suggest synergistic effects when combined with existing chemotherapeutic agents, opening new avenues for cancer treatment. As the understanding of this compound's biological activities continues to grow, it is poised to become a significant player in the next generation of targeted therapies.